Cas no 2156990-61-1 (3-(3-bromo-2-methylphenyl)-4-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(3-bromo-2-methylphenyl)-4-methyl-1H-pyrazol-5-amine
• CAS No: 2156990-61-1
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 6148126
• PubChem ID: 65544812
• Update Time: 2025-06-23

3-(3-bromo-2-methylphenyl)-4-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2-methylphenyl)-4-methyl-1H-pyrazol-5-amine
• 2156990-61-1
• EN300-1148532
• AKOS014882897
• CS-0307052

• Inchi： 1S/C11H12BrN3/c1-6-8(4-3-5-9(6)12)10-7(2)11(13)15-14-10/h3-5H,1-2H3,(H3,13,14,15)
• InChI Key： VXVWGZJAUFBLLT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)C1=C(C)C(N)=NN1

Computed Properties

• Exact Mass: 265.02146g/mol
• Monoisotopic Mass: 265.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(3-bromo-2-methylphenyl)-4-methyl-1H-pyrazol-5-amine

Introduction to 3-(3-bromo-2-methylphenyl)-4-methyl-1H-pyrazol-5-amine (CAS No. 2156990-61-1)

3-(3-bromo-2-methylphenyl)-4-methyl-1H-pyrazol-5-amine, identified by its CAS number 2156990-61-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative exhibits a unique structural framework, combining a pyrazole core with aromatic and alkyl substituents, which makes it a promising candidate for further exploration in drug discovery and development.

The compound's molecular structure consists of a pyrazole ring (1H-pyrazol-5-amine) functionalized with a 3-bromo-2-methylphenyl group at the 3-position and a 4-methyl substituent at the 4-position of the pyrazole core. This particular arrangement of substituents imparts distinct electronic and steric properties, making it an intriguing molecule for studying its interaction with biological targets. The presence of both bromine and methyl groups enhances its potential as an intermediate in synthesizing more complex pharmacophores.

In recent years, there has been growing interest in pyrazole derivatives due to their diverse biological activities. Pyrazoles are known for their role as key scaffolds in various therapeutic agents, including antiviral, anti-inflammatory, anticancer, and antimicrobial compounds. The specific modification of 3-(3-bromo-2-methylphenyl)-4-methyl-1H-pyrazol-5-amine with bromine and methyl groups suggests that it may exhibit novel pharmacological effects or serve as a versatile building block for designing new drugs.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The bromo substituent, in particular, is frequently used in medicinal chemistry due to its ability to participate in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are common motifs in many active pharmaceutical ingredients (APIs). The 4-methyl group further influences the compound's reactivity and binding affinity, making it a valuable precursor for synthesizing analogs with optimized properties.

Recent studies have highlighted the importance of pyrazole derivatives in addressing unmet medical needs. For instance, modifications of the pyrazole core have led to the discovery of compounds with enhanced potency and selectivity against specific disease targets. The structural features of 3-(3-bromo-2-methylphenyl)-4-methyl-1H-pyrazol-5-amine align well with these trends, suggesting that it could be a valuable asset in medicinal chemistry libraries.

The compound's potential as a drug candidate has also been supported by computational studies. Molecular modeling techniques have been employed to predict how this molecule might interact with biological receptors or enzymes. These simulations have provided insights into its binding mode and affinity, which are critical parameters for evaluating its therapeutic potential. The results from these studies indicate that 3-(3-bromo-2-methylphenyl)-4-methyl-1H-pyrazol-5-amine could bind effectively to several protein targets, opening up possibilities for its use in treating various conditions.

In addition to its pharmaceutical applications, this compound may find utility in material science and chemical research. Its unique structure and reactivity make it an interesting candidate for developing new materials or catalysts. For example, the bromine atom can be readily exchanged with other functional groups through metal-catalyzed reactions, allowing chemists to tailor the molecule's properties for specific applications.

The synthesis of 3-(3-bromo-2-methylphenyl)-4-methyl-1H-pyrazol-5-amine has been reported by several research groups, each contributing novel methodologies to improve yield and purity. These synthetic approaches often involve multi-step processes that require careful optimization to ensure high-quality intermediates. The development of efficient synthetic routes is essential for scaling up production and conducting further biological evaluations.

Evaluation of the compound's biological activity has begun in several laboratories. Preliminary experiments have shown promising results in vitro, particularly against certain cancer cell lines and inflammatory pathways. These findings warrant further investigation to determine whether this derivative can translate into effective treatments in vivo. Preclinical studies are now underway to assess its safety profile and pharmacokinetic properties.

The regulatory landscape for new drug candidates also plays a crucial role in determining the future direction of research on this compound. Compliance with guidelines set forth by agencies such as the FDA and EMA is necessary for advancing it through clinical trials and eventually into marketable therapies. Researchers are working diligently to gather the required data while adhering to regulatory standards.

The broader impact of this work extends beyond individual molecules; it contributes to the advancement of chemical biology as a whole. By exploring novel derivatives like 3-(3-bromo-2-methylphenyl)-4-methyl-1H-pyrazol-5-amine, scientists gain deeper insights into structure-function relationships, which can accelerate the discovery process across multiple therapeutic areas.

In conclusion,3-(3-bromo-2-methylphenyl)-4-methyl-1H-pyrazol-5-amineseems poised to make significant contributions to pharmaceutical research and development due to its unique structural features and promising biological activities. Continued investigation into its synthesis, mechanism of action, and therapeutic potential will be essential for realizing its full potential as a drug candidate or chemical tool.